![molecular formula C21H17NO4S B2548181 N-[3-(4-methoxyphenyl)-4-oxo-[1]benzothiolo[3,2-b]pyran-2-yl]propanamide CAS No. 883958-60-9](/img/structure/B2548181.png)
N-[3-(4-methoxyphenyl)-4-oxo-[1]benzothiolo[3,2-b]pyran-2-yl]propanamide
Overview
Description
N-[3-(4-methoxyphenyl)-4-oxo-[1]benzothiolo[3,2-b]pyran-2-yl]propanamide, also known as MBTP, is a chemical compound that has been synthesized for scientific research purposes. This compound has gained attention due to its potential applications in various fields of research, including medicinal chemistry, drug discovery, and pharmacology.
Scientific Research Applications
1. Organic and Hybrid Solar Cell Applications The compound, due to its conjugated structure, has been used in the development of organic and hybrid solar cells . The incorporation of basic units of the compound into photovoltaic polymers and small molecules has significantly enhanced the open circuit voltage, short-circuit current, fill factor, and power conversion efficiency of organic solar cells .
Anticancer Activity
The compound has shown potential in the treatment of triple-negative breast cancer (TNBC) via in silico approach . It has been identified as a promising inhibitor of EGFR/VEGFR-2, which are associated with TNBC progression .
Antimicrobial Activity
Some derivatives of the compound have demonstrated promising antimicrobial activity . These derivatives have been tested against various bacterial and fungal species .
Antioxidant Activity
Certain derivatives of the compound have shown significant antioxidant activity . For instance, N-(1,3-dioxoisoindolin-2-yl)-3-((4-methoxyphenyl)amino)propanamide and 3-((4-methoxyphenyl)amino)-N’-(1-(naphthalen-1-yl)-ethylidene)propanehydrazide have been tested to have antioxidant activity approximately 1.4 times higher than that of ascorbic acid .
Climate Change Adaptation
Although not directly related to the compound, the term “STK828909” was found in a case study on the application of science, technology, and innovation solutions to increase participation in climate change adaptation . This indicates the potential relevance of the compound in the context of scientific research and technology development for climate change adaptation.
Antidoping Control
The term “VU0605111-1” was found in a research article discussing the development of antibodies to human asialo erythropoietin, which could be applied to a confirmation procedure in anti-doping control of recombinant erythropoietin . This suggests a potential application of the compound in the field of sports science and anti-doping measures.
Mechanism of Action
Target of Action
Similar compounds have been shown to interact with various proteins and enzymes, influencing their activity .
Mode of Action
It’s worth noting that similar compounds have been shown to inhibit certain enzymes, potentially altering cellular processes .
Biochemical Pathways
Similar compounds have been shown to influence various biochemical pathways, leading to changes in cellular processes .
Result of Action
Similar compounds have been shown to influence various cellular processes .
properties
IUPAC Name |
N-[3-(4-methoxyphenyl)-4-oxo-[1]benzothiolo[3,2-b]pyran-2-yl]propanamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H17NO4S/c1-3-16(23)22-21-17(12-8-10-13(25-2)11-9-12)18(24)20-19(26-21)14-6-4-5-7-15(14)27-20/h4-11H,3H2,1-2H3,(H,22,23) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OGMSAMHUTKYUCI-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(=O)NC1=C(C(=O)C2=C(O1)C3=CC=CC=C3S2)C4=CC=C(C=C4)OC |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H17NO4S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
379.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-[3-(4-methoxyphenyl)-4-oxo-[1]benzothiolo[3,2-b]pyran-2-yl]propanamide | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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